Disodium;5-acetamido-2-[2-(4-isothiocyanato-2-sulfonatophenyl)ethenyl]benzenesulfonate
Disodium;5-acetamido-2-[2-(4-isothiocyanato-2-sulfonatophenyl)ethenyl]benzenesulfonate
A non-penetrating amino reagent (commonly called SITS) which acts as an inhibitor of anion transport in erythrocytes and other cells.
Brand Name:
Vulcanchem
CAS No.:
51023-76-8
VCID:
VC0043327
InChI:
InChI=1S/C17H14N2O7S3.2Na/c1-11(20)19-15-7-5-13(17(9-15)29(24,25)26)3-2-12-4-6-14(18-10-27)8-16(12)28(21,22)23;;/h2-9H,1H3,(H,19,20)(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
SMILES:
CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N=C=S)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C₁₇H₁₂N₂Na₂O₇S₃
Molecular Weight:
498.5 g/mol
Disodium;5-acetamido-2-[2-(4-isothiocyanato-2-sulfonatophenyl)ethenyl]benzenesulfonate
CAS No.: 51023-76-8
Reference Standards
VCID: VC0043327
Molecular Formula: C₁₇H₁₂N₂Na₂O₇S₃
Molecular Weight: 498.5 g/mol
![Disodium;5-acetamido-2-[2-(4-isothiocyanato-2-sulfonatophenyl)ethenyl]benzenesulfonate - 51023-76-8](/images/no_structure.jpg)
| CAS No. | 51023-76-8 |
|---|---|
| Product Name | Disodium;5-acetamido-2-[2-(4-isothiocyanato-2-sulfonatophenyl)ethenyl]benzenesulfonate |
| Molecular Formula | C₁₇H₁₂N₂Na₂O₇S₃ |
| Molecular Weight | 498.5 g/mol |
| IUPAC Name | disodium;5-acetamido-2-[2-(4-isothiocyanato-2-sulfonatophenyl)ethenyl]benzenesulfonate |
| Standard InChI | InChI=1S/C17H14N2O7S3.2Na/c1-11(20)19-15-7-5-13(17(9-15)29(24,25)26)3-2-12-4-6-14(18-10-27)8-16(12)28(21,22)23;;/h2-9H,1H3,(H,19,20)(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2 |
| Standard InChIKey | NPAWAMRXPHRVQY-UHFFFAOYSA-L |
| Isomeric SMILES | CC(=O)NC1=CC(=C(C=C1)/C=C/C2=C(C=C(C=C2)N=C=S)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| SMILES | CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N=C=S)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N=C=S)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| Description | A non-penetrating amino reagent (commonly called SITS) which acts as an inhibitor of anion transport in erythrocytes and other cells. |
| Related CAS | 27816-59-7 (Parent) |
| Synonyms | 4 Acetamido 4' isothiocyanatostilbene 2,2' disulfonic Acid 4-Acetamido-4'-isothiocyanatostilbene-2,2'-disulfonic Acid 4-Acetamido-4'-isothiocyanatostilbene-2,2'-disulfonic Acid, Disodium Salt Disodium Salt, SITS SITS SITS Disodium Salt |
| PubChem Compound | 170953 |
| Last Modified | Nov 11 2021 |
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